Cas no 22978-83-2 (Pyrazine,2,3,5,6-tetramethyl-, 1-oxide)
22978-83-2 structure
Product Name:Pyrazine,2,3,5,6-tetramethyl-, 1-oxide
CAS No:22978-83-2
MF:C8H12N2O
MW:152.193681716919
CID:251572
PubChem ID:3764616
Update Time:2025-04-19
Pyrazine,2,3,5,6-tetramethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2,3,5,6-tetramethyl-, 1-oxide
- 6-METHYL-3-PROPYL-PYRAZINOL
- Pyrazine, tetramethyl-, 1-oxide (8CI,9CI)
- 2,3,5,6-Tetramethyl-pyrazin-1-oxid
- 2,3,5,6-tetramethylpyrazine 1-oxide
- 2,3,5,6-tetramethylpyrazine mono N-oxide
- 2,3,5,6-tetramethylpyrazine-N-oxide
- Tetramethyl-pyrazin-1-oxid
- tetramethyl-pyrazine 1-oxide
- tetramethylpyrazine mono-N-oxide
- 22978-83-2
- 2,3,5,6-tetramethyl-1-oxidopyrazin-1-ium
- Pyrazine,tetramethyl-,1-oxide(8ci,9ci)
- TETRAMETHYLPYRAZIN-1-IUM-1-OLATE
-
- Inchi： 1S/C8H12N2O/c1-5-7(3)10(11)8(4)6(2)9-5/h1-4H3
- InChI Key： MRKOVWZAVHJNPG-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(C)=C(C)N=C(C)C=1C
Computed Properties
- Exact Mass: 152.09500
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 38.35000
- LogP: 1.74370
Pyrazine,2,3,5,6-tetramethyl-, 1-oxide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazine,2,3,5,6-tetramethyl-, 1-oxide Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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